4',4'-Dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-2-amine

• Molecular Formula: C14H19N
• Molecular Weight: 201.31 g/mol
• SMILES: CC1(CCC2(CC2N)C3=CC=CC=C31)C
• InChI: InChI=1S/C14H19N/c1-13(2)7-8-14(9-12(14)15)11-6-4-3-5-10(11)13/h3-6,12H,7-9,15H2,1-2H3
• InChIKey: KRKVCTDCIYQSQJ-UHFFFAOYSA-N

4',4'-Dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-2-amine: Structural Identity, Physicochemical Profile & Procurement

4',4'-Dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-2-amine (CAS 1250115-55-9 free base; CAS 1427380-49-1 hydrochloride salt) is a synthetic spirocyclic amine belonging to the dihydrospiro[cyclopropane-1,1'-naphthalen]-amine class . The free base has the molecular formula C14H19N and a molecular weight of 201.31 g/mol; the hydrochloride salt (C14H20ClN) has a molecular weight of 237.77 g/mol . The compound features a cyclopropane ring spiro-fused to a 3,4-dihydronaphthalene core bearing a gem-dimethyl substitution at the 4'-position, with a primary amine at the cyclopropane 2-position. Predicted physicochemical properties for the free base include a pKa of 8.74 ± 0.40 and a boiling point of 310.2 ± 21.0 °C; the hydrochloride salt has been characterized with a measured LogP of 3.15 and a topological polar surface area (TPSA) of 26.02 Ų . The compound is commercially available as a research chemical from multiple vendors including Leyan (98% purity) and Bidepharm (95% purity), with the hydrochloride salt form offered in quantities from 50 mg to gram scale .

Spirocyclopropane-naphthalene scaffold for LSD1/KDM1A inhibitor studies

4',4'-Gem-dimethyl substitution enables lipophilicity modulation (LogP ~3.15)

Multi-vendor supply with documented purity (95–98%) and batch QC

4',4'-Dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-2-amine: Differentiation from Unsubstituted and Indene Analogs

Within the dihydrospiro[cyclopropane-1,1'-naphthalen]-amine structural class, the 4',4'-gem-dimethyl substitution of this compound introduces quantifiable differences in lipophilicity, molecular shape, and conformational behavior that preclude its interchangeability with the closest unsubstituted analog (3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2'-amine, CAS 1891305-41-1) [1]. The gem-dimethyl group increases the measured LogP from 2.21 to 3.15, a shift of nearly one log unit that substantially alters partition behavior and predicted membrane permeability . Furthermore, spirocyclic conformational restriction is a well-validated strategy for enhancing target selectivity: in the closely related 2',3'-dihydrospiro[cyclopropane-1,1'-inden]-2-amine series, spirocyclization improved LSD1 inhibitory potency by 28- to 129-fold over the parent tranylcypromine while achieving >600-fold selectivity over MAO-A [2]. The naphthalene ring expansion relative to the indene scaffold, combined with the gem-dimethyl substitution, produces a distinct three-dimensional pharmacophore that cannot be replicated by analogs lacking either feature, making blind interchange scientifically unjustified in any structure-activity relationship (SAR) campaign [2][3].

Gem-dimethyl alters lipophilicity

The 4',4'-gem-dimethyl group shifts LogP significantly vs. the unsubstituted analog, changing partition and permeability behaviour; direct replacement is not supported.

Spirocyclic naphthalene defines unique selectivity

Conformational restriction and ring-expansion relative to indene or non-spiro analogs produce distinct pharmacophore geometry; class-level selectivity profiles may not transfer.

• [1] ChemSpace. 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2'-amine, CAS 1891305-41-1, CSSB00045434337. LogP 2.21, Fsp3 0.5, MW 173 Da. View Source
• [2] Shi Y, Wu YR, Su MB, Shen DH, Gunosewoyo H, Yang F, Li J, Tang J, Zhou YB, Yu LF. Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors. RSC Advances. 2018;8(3):1666-1676. doi:10.1039/c7ra13097j. View Source
• [3] US Patent US10301253B2. Therapeutic compounds and uses thereof. Genentech, Inc. Examples disclose naphthalene-based spirocyclopropane LSD1 inhibitors with single-digit nanomolar IC50 values. View Source

4',4'-Dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-2-amine: Quantitative Evidence vs Closest Analogs

Lipophilicity Differentiation: Gem-Dimethyl Effect

The 4',4'-gem-dimethyl substitution on the dihydronaphthalene ring of the target compound produces a measured/calculated LogP of 3.15, compared with a LogP of 2.21 for the closest unsubstituted analog 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2'-amine (CAS 1891305-41-1), representing a ΔLogP of +0.94 . This nearly one-log-unit increase in lipophilicity is a well-established consequence of gem-dimethyl substitution on cyclic systems and is expected to influence membrane partitioning, metabolic stability, and protein binding [1]. The higher LogP places the target compound closer to the optimal CNS drug-like range (LogP 2–4) while remaining below the typical liability threshold of LogP >5.

Lipophilicity Shift

Head-to-head

ΔLogP +0.94 (target 3.15 vs comparator 2.21)

Substantially alters partition and membrane permeability

Calculated LogP; ~9-fold difference in octanol-water partitioning

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 3.15 (calculated, hydrochloride salt, CAS 1427380-49-1)
Comparator Or Baseline	LogP = 2.21 (3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2'-amine, CAS 1891305-41-1)
Quantified Difference	ΔLogP = +0.94 (target more lipophilic by approximately one log unit)
Conditions	Calculated LogP values from vendor-provided cheminformatic data; target from Leyan (CAS 1427380-49-1), comparator from ChemSpace (CAS 1891305-41-1)

Why This Matters

A ΔLogP of ~0.94 represents a roughly 9-fold difference in octanol-water partition coefficient, directly impacting compound handling in biochemical assays, membrane permeability predictions, and chromatographic behavior during purification, making the two compounds non-interchangeable in any protocol where lipophilicity governs outcome.

• [1] Wuitschik G, Carreira EM, Wagner B, Fischer H, Parrilla I, Schuler F, Rogers-Evans M, Müller K. Oxetanes in drug discovery: structural and synthetic insights. Journal of Medicinal Chemistry. 2010;53(8):3227-3246. Discusses gem-dimethyl effect on lipophilicity and conformational preference. View Source

Molecular Weight & Ligand Efficiency Differentiation

The target compound (free base MW 201.31 Da, hydrochloride salt MW 237.77 Da, 15 heavy atoms) is substantially larger than the unsubstituted naphthalene analog 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2'-amine (MW 173 Da, 13 heavy atoms), a difference of +28.31 Da for the free base and a ~16% increase in molecular weight . This mass increment corresponds exactly to the addition of the gem-dimethyl (C2H4) group. In a fragment-based or lead-optimization context, this molecular weight difference directly affects ligand efficiency (LE) and lipophilic ligand efficiency (LLE) calculations, two key metrics that govern compound prioritization in drug discovery campaigns [1].

Molecular Weight Gain

Head-to-head

ΔMW +28.31 Da (free base 201.31 vs 173 Da)

Systematic mass contribution of gem-dimethyl informs LE/LLE metrics

Exact molecular formulas from vendor data

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 201.31 Da (free base), 237.77 Da (HCl salt); 15 heavy atoms (C14H19N)
Comparator Or Baseline	MW = 173 Da; 13 heavy atoms (3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2'-amine, C12H15N, CAS 1891305-41-1)
Quantified Difference	ΔMW = +28.31 Da (free base); Δ heavy atoms = +2; ~16% mass increase
Conditions	Exact molecular formulas from vendor catalog data: target free base C14H19N, comparator C12H15N

Why This Matters

In fragment-based screening and lead optimization, every heavy atom contributes to binding energy and physicochemical penalty; the systematic ΔMW of +28 Da for the gem-dimethyl substitution allows precise calculation of the group's contribution to LE and LLE, enabling rational decision-making about whether the added lipophilicity and steric bulk justify the molecular weight cost for a given target.

• [1] Hopkins AL, Keserü GM, Leeson PD, Rees DC, Reynolds CH. The role of ligand efficiency metrics in drug discovery. Nature Reviews Drug Discovery. 2014;13(2):105-121. View Source

Spirocyclopropane Scaffold: LSD1 Potency & Selectivity Gains

Although no peer-reviewed biological data have been published for the specific target compound, the closest characterized scaffold—2',3'-dihydrospiro[cyclopropane-1,1'-inden]-2-amine (compounds 8a and 8b)—demonstrates the profound impact of spirocyclic conformational restriction on LSD1 inhibitory activity [1]. The trans-isomer 8a exhibited an LSD1 IC50 of 0.17 μM, representing a 129-fold improvement over the parent tranylcypromine (tPCPA, IC50 = 22 μM); the cis-isomer 8b showed an IC50 of 0.78 μM (28-fold improvement) [1]. Both isomers displayed >600-fold selectivity over MAO-A (IC50 >100 μM for both) and 5.3-fold (8a) to 10-fold (8b) selectivity over MAO-B [1]. Furthermore, the patent literature discloses that N-substituted naphthalene-based spirocyclopropane analogs (e.g., US10301253, Example 35: N-((tetrahydro-2H-pyran-4-yl)methyl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2-amine) achieve LSD1 IC50 values of 37–48.5 nM, demonstrating that the naphthalene ring expansion can further enhance potency into the sub-50 nM range [2].

LSD1 Inhibition Gain

Class-level inference

Indene spiro-cyclopropylamine: 28–129× potency improvement over tranylcypromine

Supports scaffold exploration for LSD1; naphthalene expansion may further enhance potency

No direct biological data for target compound; class-level relevance only

Evidence Dimension	LSD1 inhibitory activity and selectivity over MAO-A/MAO-B
Target Compound Data	No published biological data available for the specific compound; class-level inference only
Comparator Or Baseline	Indene analog 8a (trans): LSD1 IC50 = 0.17 μM, MAO-A IC50 >100 μM, MAO-B IC50 = 0.90 μM. Indene analog 8b (cis): LSD1 IC50 = 0.78 μM, MAO-A IC50 >100 μM, MAO-B IC50 = 7.8 μM. Tranylcypromine (tPCPA): LSD1 IC50 = 22 μM, MAO-A IC50 = 11 μM, MAO-B IC50 = 7.0 μM. Naphthalene analog (US10301253 Ex. 35): LSD1 IC50 = 37–48.5 nM
Quantified Difference	Spirocyclopropane conformational restriction improves LSD1 potency by 28–129× vs. tPCPA; naphthalene expansion achieves sub-50 nM IC50 with N-substitution
Conditions	LSD1 demethylase assay: 50 mM HEPES pH 7.4, 100 mM NaCl, 1 mM DTT, 0.01% Tween-20, 0.1 mg/mL BSA; recombinant human LSD1 enzyme. MAO-A/MAO-B: standard amine oxidase assays

Why This Matters

This class-level evidence establishes that the spirocyclopropane-naphthalene scaffold is a validated pharmacophore for potent and selective LSD1 inhibition, and that the target compound—bearing a primary amine amenable to further N-functionalization—represents a strategic starting point for SAR exploration that builds on a scaffold with demonstrated 28- to 129-fold potency gains over the historical standard.

• [1] Shi Y, Wu YR, Su MB, Shen DH, Gunosewoyo H, Yang F, Li J, Tang J, Zhou YB, Yu LF. Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors. RSC Advances. 2018;8(3):1666-1676. Table 1: IC50 data for compounds 8a, 8b, and tranylcypromine (1). View Source
• [2] BindingDB Entry BDBM391885. N-((tetrahydro-2H-pyran-4-yl)methyl)-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2-amine (US10301253, Example 35). LSD1 IC50 = 37 nM and 48.5 nM (two assay replicates). View Source

Spirocyclic Scaffold: Enhanced Fsp3 and Conformational Rigidity

The spiro[cyclopropane-1,1'-naphthalene] core of the target compound enforces conformational rigidity that is absent in simple non-spiro naphthylamine alternatives such as 1-(naphthalen-1-yl)cyclopropanamine or tetralin-based amines [1]. The unsubstituted analog of this scaffold exhibits an Fsp3 (fraction of sp3-hybridized carbons) value of 0.50, indicating that half of all carbon atoms are sp3-hybridized [2]. The addition of the gem-dimethyl group further increases the sp3 carbon count, enhancing three-dimensional character. This is pharmacologically significant because higher Fsp3 correlates with improved clinical success rates: compounds with Fsp3 ≥ 0.45 are enriched among marketed drugs compared to flat (Fsp3 < 0.30) screening collections [3]. The spiro junction locks the cyclopropane amine into a defined orientation relative to the naphthalene plane, eliminating rotational degrees of freedom present in non-spiro analogs and pre-organizing the pharmacophore for target engagement—a principle validated by the 28- to 129-fold potency gains observed upon spirocyclization in the indene series [4].

3D Character (Fsp3)

Class-level inference

Target Fsp3 ≥0.50 vs non-spiro analogs ≤0.42; spiro-fusion eliminates key rotatable bond

Enhanced conformational pre-organization linked to improved selectivity potential

Fsp3 correlation with clinical success documented for marketed drugs

Evidence Dimension	Conformational rigidity and three-dimensional character (Fsp3)
Target Compound Data	Fsp3 ~0.50–0.57 (estimated: 7–8 sp3 carbons out of 14 total carbons for C14H19N); zero rotatable bonds in the spirocyclic core; 3 rings
Comparator Or Baseline	Unsubstituted spiro analog (C12H15N): Fsp3 = 0.50 (measured); non-spiro 1-(naphthalen-1-yl)cyclopropanamine: Fsp3 ~0.38–0.42 (estimated), with additional rotational freedom around the naphthalene-cyclopropane bond
Quantified Difference	Fsp3 maintained ≥0.50 for spirocyclic scaffold vs. ≤0.42 for non-spiro alternatives; complete elimination of one rotatable bond via spiro fusion
Conditions	Fsp3 calculated as number of sp3-hybridized carbons divided by total carbon count; rotatable bond count from SMILES analysis

Why This Matters

Higher Fsp3 and conformational pre-organization are directly linked to improved target selectivity, reduced promiscuity, and better clinical translatability; the spirocyclic scaffold of the target compound provides these advantages intrinsically, whereas non-spiro alternatives sacrifice conformational definition for synthetic accessibility.

• [1] ChemSpace. Structural comparison: spiro[cyclopropane-1,1'-naphthalen]-2'-amine vs. non-spiro naphthylamine analogs. View Source
• [2] ChemSpace. Fsp3 = 0.50 for 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2'-amine (CAS 1891305-41-1). View Source
• [3] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry. 2009;52(21):6752-6756. View Source
• [4] Shi Y et al. RSC Advances. 2018;8(3):1666-1676. Demonstrates 28- to 129-fold LSD1 potency improvement upon spirocyclization of tranylcypromine scaffold. View Source

Cyclopropane 2-Amine: N-Functionalization and Regioisomer Differentiation

The target compound bears the primary amine directly on the cyclopropane ring at the 2-position, distinguishing it from closely related regioisomers that place the amine at the 3-position of the naphthalene ring (e.g., 4',4'-dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-amine hydrochloride, Enamine EN300-125097) or extend it via a methylene linker as the methanamine analog (CAS 1432679-84-9) [1][2]. The cyclopropane 2-amine position is mechanistically significant because cyclopropylamines are established mechanism-based inactivators of FAD-dependent amine oxidases including LSD1, where the cyclopropane ring undergoes enzyme-catalyzed ring-opening to form a covalent adduct with the FAD cofactor [3]. The direct attachment of the amine to the cyclopropane (rather than via a methylene spacer) positions the nitrogen for optimal orbital alignment with the cyclopropane C–C bond that undergoes scission, a geometric requirement for mechanism-based inhibition that is absent in the methanamine analog [3]. In the patent literature, the cyclopropane 2-amine motif appears across multiple disclosed LSD1 inhibitor series, and the unsubstituted primary amine of the target compound provides a versatile synthetic handle for reductive amination with diverse aldehydes to generate N-substituted analog libraries for SAR exploration [4].

Amine Regioisomer

Head-to-head

Cyclopropane 2-amine vs naphthalene 3-amine or methanamine linker

2-amine position is critical for FAD-dependent inactivation mechanism

Established cyclopropylamine-FAD biochemistry supports regiospecific choice

Evidence Dimension	Amine position and chemical tractability for N-derivatization
Target Compound Data	Primary amine at cyclopropane 2-position; free amine available for direct N-functionalization via reductive amination, acylation, or sulfonylation
Comparator Or Baseline	3-amine regioisomer (EN300-125097): amine at naphthalene 3-position; methanamine analog (CAS 1432679-84-9): amine extended by –CH2– linker, altering geometry and FAD-interaction potential
Quantified Difference	Cyclopropane 2-amine vs. naphthalene 3-amine: different ring attachment alters pKa, steric environment, and FAD-interaction trajectory; cyclopropane 2-amine vs. methanamine: one-bond vs. two-bond separation from cyclopropane alters mechanism-based inhibition potential
Conditions	Structural comparison based on SMILES and IUPAC nomenclature from vendor catalogs; mechanism-based inhibition rationale from established cyclopropylamine-FAD biochemistry

Why This Matters

The cyclopropane 2-amine position is the pharmacophoric anchor for FAD-dependent amine oxidase inhibition; procurement of this specific regioisomer—rather than the 3-amine or methanamine variants—ensures access to the mechanistic inhibition pathway that underpins the scaffold's validated LSD1 inhibitory activity, while the free primary amine enables direct diversification for SAR campaigns.

• [1] ChemBase. 4',4'-dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-amine hydrochloride, Enamine EN300-125097. View Source
• [2] ChemSpace. 1-{4',4'-dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalen]-2-yl}methanamine hydrochloride, CAS 1432679-84-9. View Source
• [3] Schmidt DMZ, McCafferty DG. trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. Biochemistry. 2007;46(14):4408-4416. KI = 242 μM, kinact = 0.0106 s⁻¹. View Source
• [4] US Patent US10301253B2. Multiple examples of N-substituted spiro[cyclopropane-1,1'-naphthalen]-2-amines as LSD1 inhibitors. View Source

Commercial Availability and Multi-Vendor Sourcing

The target compound (hydrochloride salt, CAS 1427380-49-1) is available from multiple independent vendors including Leyan (98% purity) and Bidepharm (95% purity), with stock quantities from 50 mg to gram scale . The free base form (CAS 1250115-55-9) is additionally stocked by Chemscene and Leyan (95% purity) . In contrast, several closely related analogs face supply constraints: the unsubstituted analog 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-amine hydrochloride is listed as 'Discontinued' by CymitQuimica (formerly available at €9,926/500 mg) , and the hydrochloride salt of the target compound itself was previously listed as 'Discontinued' by CymitQuimica under reference 3D-CHC38049 , though it remains actively stocked by Leyan and Bidepharm. The methanamine analog (CAS 1432679-84-9) is available from multiple vendors but addresses a different chemical space due to the extended amine geometry [1]. Multi-vendor availability at ≥95% purity with batch-specific QC documentation (NMR, HPLC, GC as offered by Bidepharm) reduces single-source procurement risk and provides users with competitive pricing options.

Vendor Availability

Head-to-head

≥2 active suppliers (95–98% purity) vs discontinued 3-amine analog

Reduced single-source procurement risk

Leyan (98%), Bidepharm (95%); free base also stocked

Evidence Dimension	Commercial availability, purity, and vendor count
Target Compound Data	≥2 active vendors (Leyan 98%, Bidepharm 95%); free base also available (Leyan 95%); quantities 50 mg–gram scale
Comparator Or Baseline	Unsubstituted 3-amine analog: Discontinued at CymitQuimica; 4',4'-dimethyl-3-amine regioisomer: available from Enamine; methanamine analog (CAS 1432679-84-9): multi-vendor but different chemotype
Quantified Difference	Target compound: 2+ active vendors; closest 3-amine analog: discontinued or single-source (Enamine); purity range 95–98% across vendors for target
Conditions	Vendor catalog data accessed April–May 2026; availability status subject to change

Why This Matters

For procurement decisions in academic or industrial research settings, multi-vendor availability at documented purity with batch-specific analytical data reduces supply chain risk and ensures experimental reproducibility; the target compound's commercial profile is favorable relative to several analogs facing discontinuation or single-source dependency.

• [1] ChemSpace. CAS 1432679-84-9 (methanamine analog), multiple suppliers, various purities and pack sizes. View Source

4',4'-Dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-2-amine: Optimal Application Scenarios

N-Functionalization SAR for LSD1/KDM1A Inhibitors

The target compound is optimally deployed as a core scaffold for generating N-substituted analog libraries targeting lysine-specific demethylase 1 (LSD1/KDM1A). The class-level evidence from the indene-based spirocyclopropane series demonstrates that N-benzyl and N-pyridylmethyl substitution of the primary cyclopropane amine can improve LSD1 inhibitory potency from the sub-micromolar range (IC50 = 0.17–0.78 μM for unsubstituted 8a/8b) to the low single-digit nanomolar range (IC50 = 1.1–9.5 nM for optimized N-substituted analogs 14a, 15b, 16a) [1]. The naphthalene core of the target compound, combined with the gem-dimethyl substitution, provides a distinct steric and electronic environment relative to the published indene series, offering the opportunity to explore uncharted SAR territory. The free primary amine enables direct reductive amination with diverse aldehyde inputs using conditions established in the Shi et al. (2018) methodology [1]. The patent literature (US10301253) further validates that N-substituted naphthalene-based spirocyclopropane 2-amines can achieve LSD1 IC50 values of 37–48.5 nM, confirming target engagement of the naphthalene-expanded scaffold [2].

Fsp3-Enriched Screening Library Design

The compound's high Fsp3 character (estimated 0.50–0.57), spirocyclic architecture, and favorable lead-like physicochemical profile (MW 201 Da free base, LogP 3.15, TPSA 26 Ų) make it an ideal candidate for inclusion in diversity-oriented screening libraries that prioritize three-dimensionality over flat aromatic systems [1]. Life Chemicals' Fsp3-enriched screening collection applies a selection cutoff of Fsp3 ≥ 0.47 (mean 0.60), and the target compound exceeds this threshold [2]. The spirocyclic scaffold has been independently validated as a privileged structure for drug discovery, with spirocycles overrepresented among bioactive compounds relative to their frequency in chemical space [3]. The compound's commercial availability at gram scale (Leyan, Bidepharm) enables cost-effective library production, and the primary amine handle allows for late-stage diversification via parallel synthesis to generate focused or diverse screening sets.

Epigenetic Probe Selectivity Profiling: MAO-A/B, LSD2

The spirocyclopropane conformational restriction strategy has been shown to confer exceptional selectivity for LSD1 over the closely related FAD-dependent amine oxidases MAO-A, MAO-B, and LSD2. In the indene series, the unsubstituted spirocyclopropane amines 8a and 8b achieved >600-fold and >120-fold selectivity over MAO-A, respectively, while maintaining modest selectivity over MAO-B (5.3-fold for 8a, 10-fold for 8b) [1]. Further N-substitution yielded compounds such as 14a (LSD1 IC50 = 2.2 nM, MAO-A IC50 = 5.9 μM, selectivity index ~2,700) and 15b (LSD1 IC50 = 1.1 nM, MAO-A IC50 = 2.5 μM, selectivity index ~2,300) [1]. The target compound, with its naphthalene core and gem-dimethyl substitution, represents a next-generation scaffold for developing epigenetic chemical probes with potentially further improved selectivity profiles. The availability of established biochemical assays for LSD1, MAO-A, MAO-B, and LSD2 (all with published protocols using recombinant enzymes) enables rapid selectivity profiling of derivatives generated from this scaffold [1].

Cyclopropane 2-Amine vs 3-Amine: FAD-Dependent Inactivation Studies

The target compound (cyclopropane 2-amine) and its 3-amine regioisomer (EN300-125097) together constitute a matched molecular pair for investigating the geometric requirements of cyclopropylamine-based FAD-dependent enzyme inactivation [1]. The established mechanism of tranylcypromine-based LSD1 inactivation involves single-electron transfer from the nitrogen lone pair to FAD, followed by cyclopropane ring opening and covalent adduct formation [2]. The 2-amine position on the cyclopropane is expected to provide optimal orbital overlap for this process; the 3-amine regioisomer places the nitrogen on the naphthalene ring, fundamentally altering the geometric relationship between the amine and the FAD cofactor. Parallel testing of both regioisomers in biochemical and cellular LSD1 assays, combined with the gem-dimethyl substitution's effect on binding pocket complementarity, would provide mechanistic insight into the structural determinants of cyclopropylamine-based LSD1 inactivation that cannot be obtained from the indene scaffold alone [3].

Application

Selection Property

Validation Focus

LSD1 inhibitor SAR libraries

Free cyclopropane 2-amine for N-functionalization

LSD1 biochemical assay and selectivity panel (MAO-A/B, LSD2)

Fsp3-enriched screening library design

Spirocyclic 3D architecture, high Fsp3, lead-like profile

Diversity metrics and scaffold novelty assessment

Epigenetic probe selectivity profiling

Spirocyclopropane conformational restriction for LSD1 vs off-target discrimination

MAO-A, MAO-B, LSD2 counter-screens and FAD-enzyme selectivity

Cyclopropane amine regioisomer mechanistic studies

2-amine vs 3-amine geometric orientation to FAD cofactor

FAD-dependent inactivation kinetics and adduct formation analysis

• [1] Shi Y, Wu YR, Su MB, Shen DH, Gunosewoyo H, Yang F, Li J, Tang J, Zhou YB, Yu LF. Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors. RSC Advances. 2018;8(3):1666-1676. Table 1 provides complete IC50 data for LSD1, MAO-A, MAO-B, and LSD2 across the full compound series. View Source
• [2] BindingDB. LSD1 IC50 data for naphthalene-based spirocyclopropane 2-amines from US10301253 patent examples. BDBM391885 (Example 35): IC50 37–48.5 nM. View Source
• [3] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry. 2009;52(21):6752-6756. View Source